Cas no 2287262-17-1 (Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287262-17-1
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 6308359
• PubChem ID: 137945473
• Update Time: 2025-06-26

Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• methyl 2-amino-2-[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• EN300-6761765
• 2287262-17-1

• Inchi： 1S/C14H15F2NO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)10-8(15)3-2-4-9(10)16/h2-4,11H,5-7,17H2,1H3
• InChI Key： MDAJIYPZYVCZQN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C12CC(C(C(=O)OC)N)(C1)C2)F

Computed Properties

• Exact Mass: 267.10708505g/mol
• Monoisotopic Mass: 267.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287262-17-1): A Comprehensive Overview

Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, identified by its CAS number 2287262-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule exhibits a complex structural framework that combines a bicyclo[1.1.1]pentanyl moiety with an amino acid derivative, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is characterized by its intricate three-dimensional arrangement, which includes a rigid bicyclo[1.1.1]pentane core and a fluoro-substituted aromatic ring. This unique configuration suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The presence of both amino and carboxyl functional groups further enhances its versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The bicyclo[1.1.1]pentane scaffold, in particular, has been extensively studied for its potential as a pharmacophore in the development of novel drugs. Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate aligns with this trend, offering a unique combination of structural features that may contribute to its efficacy in modulating biological pathways.

The 2,6-difluorophenyl substituent in the molecule is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in many drug molecules. This substitution pattern has been successfully employed in various therapeutic agents, including antiviral and anticancer drugs, where fluorine atoms play a crucial role in optimizing pharmacological properties. The integration of this moiety into the bicyclo[1.1.1]pentane core of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate may thus contribute to improved drug-like characteristics.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their potential biological activity. These tools have been instrumental in predicting the binding modes of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate to various biological targets, including enzymes and receptors involved in critical disease pathways. Preliminary simulations suggest that this compound may interact with proteins in a manner that could lead to therapeutic effects.

The synthesis of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such intricate molecules with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in assembling the key functional groups present in this compound.

Ongoing research is focused on exploring the pharmacological profile of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate through both in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its potential as a lead compound for the development of new therapeutic agents. Initial findings suggest that this compound may exhibit significant activity against certain disease models, warranting further investigation.

The versatility of Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate extends beyond its potential therapeutic applications; it also serves as a valuable scaffold for generating novel analogs through structural modifications. By varying substituents or functional groups, researchers can fine-tune the properties of this compound to optimize its biological activity and pharmacokinetic profile.

In conclusion, Methyl 2-amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No.2287262-17-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities.

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